(2S,4R)-4-Amino-2-methyl-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl (2S,4R)-4-amino-2-methylpiperidine-1-carboxylate
• InChI: InChI=1S/C11H22N2O2/c1-8-7-9(12)5-6-13(8)10(14)15-11(2,3)4/h8-9H,5-7,12H2,1-4H3/t8-,9+/m0/s1
• InChI Key: OGIPSHDJYIEDKG-DTWKUNHWSA-N
• Canonical SMILES: CC1CC(CCN1C(=O)OC(C)(C)C)N
• Isomeric SMILES: C[C@H]1C[C@@H](CCN1C(=O)OC(C)(C)C)N
• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol

Description

“(2S,4R)-4-Amino-2-methyl-piperidine-1-carboxylic acid tert-butyl ester” is a chemical compound. It is also known as “(2S,4R)-1-Boc-4-hydroxy-2-(hydroxymethyl)pyrrolidine” and "(2S,4R)-4-Hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylic Acid tert-Butyl Ester".

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, (2S,4R)- and (2S,4S)-perfluoro-tert-butyl 4-hydroxyproline were synthesized (as Fmoc-, Boc-, and free amino acids) in 2−5 steps. The key step of each synthesis was a Mitsunobu reaction with perfluoro-tert-butanol, which incorporated a perfluoro-tert-butyl group.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed. For example, (2S,4R)- and (2S,4S)-perfluoro-tert-butyl 4-hydroxyprolines and their expected conformational preferences, in which the 4-substituents are in a pseudoaxial position on the pyrrolidine ring due to stereoelectronic effects of the 4-substitution.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, (2S,4R)- and (2S,4S)-perfluoro-tert-butyl 4-hydroxyprolines were incorporated in model α-helical and polyproline helix peptides.

Scientific Research Applications

• Chiral Synthons and Drug Synthesis tert-Butyl (2S,4R)-4-amino-2-methylpiperidine-1-carboxylate serves as a chiral synthon. Chiral synthons are molecules with specific three-dimensional structures that can be used to create other molecules with desired chirality. Chirality is crucial in biological processes and pharmaceutical drugs. Researchers utilize this compound as a starting material for synthesizing various chiral compounds, including potential drugs and natural products. For instance, it has been employed as a key intermediate in the synthesis of a new class of HIV-protease inhibitors.

Safety and Hazards

The safety and hazards of similar compounds have been documented. For instance, (2S,4R)-4-Hydroxy-2-(3-thiazolidinylcarbonyl)-1-pyrrolidinecarboxylic acid tert-butyl ester has a safety information pictogram of GHS07 and hazard statements of H302, H315, H319, H335.